Cas no 660825-19-4 (4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid)

• Product Name: 4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid
• CAS No: 660825-19-4
• MF: C₁₉H₁₄O₄
• MW: 306.312065601349
• CID: 963220
• PubChem ID: 53426334
• Update Time: 2025-04-19

4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-(Methoxycarbonyl)naphthalen-2-yl)benzoic acid
• 4-(6-methoxycarbonylnaphthalen-2-yl)benzoic acid
• 4-[6-(Methoxycarbonyl)naphthalen-2-yl]benzoic acid
• G63799
• YSZC1526
• starbld0019132
• DTXSID90699189
• 660825-19-4
• MFCD30551751
• BS-53683
• 1801414-77-6

• Inchi： 1S/C19H14O4/c1-23-19(22)17-9-8-15-10-14(6-7-16(15)11-17)12-2-4-13(5-3-12)18(20)21/h2-11H,1H3,(H,20,21)
• InChI Key： ROTDONXXFNXVNZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=CC(=CC=C2C=1)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 306.08900
• Monoisotopic Mass: 306.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 3.99160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes